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Compound of Interest

Compound Name: 4,4'-Di(4-pyridyl)biphenyl

Cat. No.: B1316066

In-Depth Technical Guide to 4,4'-Di(4-
pyridyl)biphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 4,4'-Di(4-pyridyl)biphenyl. This organic compound is of significant interest in
materials science and coordination chemistry due to its rigid structure and the presence of
nitrogen-containing pyridyl groups.

Molecular Structure and Formula

4,4'-Di(4-pyridyl)biphenyl is an organic compound featuring a central biphenyl core with two
pyridyl groups attached at the 4 and 4' positions.[1][2] Its chemical structure imparts
considerable rigidity and stability to the molecule.[2]

Molecular Formula: C22H1sN2[1][2][3]
IUPAC Name: 4-[4-(4-pyridin-4-ylphenyl)phenyl]pyridine[1][3]
Synonyms: 4,4'-bis(4-pyridyl)biphenyl, 4,4'-di(pyridin-4-yl)-1,1'-biphenyl[1]

Caption: Molecular structure of 4,4'-Di(4-pyridyl)biphenyl.
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Physicochemical Properties

A summary of the key quantitative data for 4,4'-Di(4-pyridyl)biphenyl is presented in the table

below.
Property Value
Molecular Weight 308.38 g/mol
Appearance White to yellow to orange powder/crystal
Melting Point 308 °C
CAS Number 319430-87-0

Synthesis of 4,4'-Di(4-pyridyl)biphenyl

The synthesis of 4,4'-Di(4-pyridyl)biphenyl can be achieved through various cross-coupling
reactions. A prevalent method is the Suzuki-Miyaura cross-coupling reaction, which is known
for its high yields and tolerance of a wide range of functional groups. This reaction typically
involves the palladium-catalyzed coupling of an aryl or vinyl boronic acid with an aryl or vinyl
halide or triflate.

While a specific, detailed experimental protocol for the synthesis of 4,4'-Di(4-pyridyl)biphenyl
is not readily available in the public domain, a representative procedure can be adapted from
established Suzuki-Miyaura coupling methodologies.

Representative Experimental Protocol: Suzuki-Miyaura
Cross-Coupling

This protocol describes a generalized procedure for the synthesis of 4,4'-Di(4-
pyridyl)biphenyl via the Suzuki-Miyaura coupling of 4,4'-dibromobiphenyl with 4-pyridylboronic
acid.

Materials:

e 4.4'-Dibromobiphenyl
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 4-Pyridylboronic acid

o Palladium(ll) acetate (Pd(OAC)2)
o Triphenylphosphine (PPhs)

e Potassium carbonate (K2CO3)

o Toluene

e Ethanol

o Water

o Ethyl acetate

e Brine

¢ Anhydrous magnesium sulfate (MgSOQOa)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine 4,4'-dibromobiphenyl (1 equivalent), 4-pyridylboronic acid (2.2
equivalents), and potassium carbonate (3 equivalents).

e Solvent Addition: Add a 3:1 mixture of toluene and ethanol to the flask.
e Degassing: Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

o Catalyst Addition: To the degassed mixture, add palladium(ll) acetate (0.02 equivalents) and
triphenylphosphine (0.08 equivalents).

» Reaction: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain it under
an inert atmosphere for 24 hours. Monitor the reaction progress using thin-layer
chromatography (TLC).
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o Workup: After the reaction is complete, cool the mixture to room temperature and add water.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).

 Purification: Combine the organic extracts, wash with brine, and dry over anhydrous
magnesium sulfate. Filter the solution and concentrate it under reduced pressure. The crude
product can be further purified by column chromatography on silica gel or by recrystallization
from a suitable solvent system (e.g., ethanol/water).
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Caption: Generalized workflow for the synthesis of 4,4'-Di(4-pyridyl)biphenyl.
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Applications

The unique structural and electronic properties of 4,4'-Di(4-pyridyl)biphenyl make it a
valuable building block in several areas of research and development:

Coordination Chemistry: It is frequently used as an organic ligand for the synthesis of
coordination polymers and metal-organic frameworks (MOFs).[4]

e Organic Electronics: The presence of the pyridyl groups suggests potential applications in
organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).[2]

e Sensor Materials: The pyridyl groups can act as chelating agents, making it a candidate for
the development of sensors for specific metal ions.[2]

o Supramolecular Chemistry: Its rigid biphenyl core and the hydrogen bonding capabilities of
the pyridyl groups are of interest in the field of supramolecular chemistry.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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